N-(furan-2-ylmethyl)-3-methyl-6-phenylimidazo[2,1-b]thiazole-2-carboxamide

• IUPAC Name: N-(furan-2-ylmethyl)-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide
• InChI: InChI=1S/C18H15N3O2S/c1-12-16(17(22)19-10-14-8-5-9-23-14)24-18-20-15(11-21(12)18)13-6-3-2-4-7-13/h2-9,11H,10H2,1H3,(H,19,22)
• InChI Key: RHLNKJZZVGQSDP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NC(=CN12)C3=CC=CC=C3)C(=O)NCC4=CC=CO4
• Molecular Formula: C18H15N3O2S
• Molecular Weight: 337.4 g/mol

Description

The compound “N-(furan-2-ylmethyl)-3-methyl-6-phenylimidazo[2,1-b]thiazole-2-carboxamide” is a complex organic molecule that contains several functional groups and rings, including a furan ring, an imidazole ring, a thiazole ring, and an amide group. These types of compounds are often studied for their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The furan, imidazole, and thiazole rings would contribute to the rigidity of the molecule, while the amide group could participate in hydrogen bonding.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the amide group could undergo hydrolysis under acidic or basic conditions to form a carboxylic acid and an amine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include the presence of polar functional groups, the rigidity of the molecule, and the presence of aromatic rings.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Anticancer Potential : Researchers have investigated this compound for its potential as an anticancer agent. .
• EGFR Inhibition : N-(furan-2-ylmethyl)-3-methyl-6-phenylimidazo[2,1-b]thiazole-2-carboxamide derivatives were designed and synthesized as EGFR inhibitors. .

Antimicrobial Properties

• Against S. epidermidis : Compound 6, derived from N-(furan-2-ylmethyl)-3-methyl-6-phenylimidazo[2,1-b]thiazole-2-carboxamide, exhibited promising antimicrobial activity against hospital S. epidermidis strains. .

Biorefinery and Biomass Conversion

• From Furfural : Furfural, a bio-based compound derived from biomass, can be transformed into N-(furan-2-ylmethyl)-3-methyl-6-phenylimidazo[2,1-b]thiazole-2-carboxamide. .

Chemical Diversity and Functionalization

• Diverse Derivatives : Beyond the parent compound, various derivatives with monoamide, ester, diamide, and diester bonds have been synthesized. .

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential biological activities. This could include in vitro and in vivo studies to assess its potential as a therapeutic agent.

Mechanism of Action

Target of action

Compounds containing the furan moiety have been found to exhibit a wide range of biological and pharmacological properties, and have been used as medicines in various disease areas . .

Mode of action

Furan derivatives have been found to have various modes of action depending on their specific structures and targets .